![molecular formula C18H20N2O4 B5609926 5-(1,3-benzodioxol-5-ylmethyl)-1-(isoxazol-3-ylmethyl)-5-methylpiperidin-2-one](/img/structure/B5609926.png)
5-(1,3-benzodioxol-5-ylmethyl)-1-(isoxazol-3-ylmethyl)-5-methylpiperidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(1,3-benzodioxol-5-ylmethyl)-1-(isoxazol-3-ylmethyl)-5-methylpiperidin-2-one, also known as MDMAI, is a synthetic compound that has been gaining attention in the scientific community due to its potential applications in research.
Mechanism of Action
5-(1,3-benzodioxol-5-ylmethyl)-1-(isoxazol-3-ylmethyl)-5-methylpiperidin-2-one acts as a serotonin reuptake inhibitor, preventing the reuptake of serotonin into presynaptic neurons. This leads to an increase in serotonin levels in the synaptic cleft, which can have various effects on the brain and body.
Biochemical and Physiological Effects:
This compound has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain. This can lead to increased feelings of euphoria, sociability, and empathy. However, it can also lead to negative side effects such as anxiety, paranoia, and hallucinations.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(1,3-benzodioxol-5-ylmethyl)-1-(isoxazol-3-ylmethyl)-5-methylpiperidin-2-one in lab experiments is its ability to selectively bind to the serotonin transporter. This can be useful in studying the role of serotonin in various neurological disorders. However, the potential for negative side effects must be taken into account when designing experiments.
Future Directions
There are several potential future directions for research involving 5-(1,3-benzodioxol-5-ylmethyl)-1-(isoxazol-3-ylmethyl)-5-methylpiperidin-2-one. One area of interest is its potential use in studying the role of serotonin in depression and anxiety disorders. Another area of interest is its potential use in studying the effects of serotonin on social behavior and empathy. Additionally, further research is needed to fully understand the potential risks and benefits of this compound in lab experiments.
In conclusion, this compound is a synthetic compound that has potential applications in neuroscience research. Its ability to selectively bind to the serotonin transporter makes it a useful tool for studying the role of serotonin in various neurological disorders. However, the potential for negative side effects must be taken into account when designing experiments. Further research is needed to fully understand the potential risks and benefits of this compound in lab experiments.
Synthesis Methods
The synthesis of 5-(1,3-benzodioxol-5-ylmethyl)-1-(isoxazol-3-ylmethyl)-5-methylpiperidin-2-one involves the reaction of 3-(1,3-benzodioxol-5-yl)-2-oxopropanal with hydroxylamine hydrochloride and sodium acetate in acetic acid, followed by the addition of methylamine hydrochloride and sodium cyanoborohydride. The resulting product is then purified using chromatography.
Scientific Research Applications
5-(1,3-benzodioxol-5-ylmethyl)-1-(isoxazol-3-ylmethyl)-5-methylpiperidin-2-one has been studied for its potential use as a tool in neuroscience research. It has been shown to bind to the serotonin transporter, which is involved in the regulation of mood, appetite, and sleep. This binding may lead to changes in serotonin levels in the brain, which could be useful in studying the role of serotonin in various neurological disorders.
properties
IUPAC Name |
5-(1,3-benzodioxol-5-ylmethyl)-5-methyl-1-(1,2-oxazol-3-ylmethyl)piperidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O4/c1-18(9-13-2-3-15-16(8-13)23-12-22-15)6-4-17(21)20(11-18)10-14-5-7-24-19-14/h2-3,5,7-8H,4,6,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COMVMTAPIJPPQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(=O)N(C1)CC2=NOC=C2)CC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.